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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

specialized chemical reagents is paramount to ensuring both personal safety and the integrity

of experimental outcomes. This guide provides essential, immediate safety and logistical

information for the use of Heptafluoroisopropyl iodide, a key reagent in various synthetic

applications. Adherence to these protocols is critical for minimizing risks and establishing a

secure laboratory environment.

Immediate Safety and Hazard Information
Heptafluoroisopropyl iodide is classified as an irritant to the eyes, skin, and respiratory tract.

It may be harmful if inhaled or swallowed.[1] It is a colorless to yellow or light red, clear liquid

that is sensitive to light.[1][2][3]

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C3F7I

Molecular Weight 295.93 g/mol

Boiling Point 38-40 °C[2][4]

Density 2.08 - 2.10 g/mL at 25 °C[2][4]

Vapor Pressure 368 - 500 mbar at 20 °C[1][5]

Flash Point 38 °C[2]

Solubility Insoluble in water[1][2]

Exposure Limits:

Parameter Value

OSHA PEL Not Listed[1]

ACGIH TLV Not Listed[1]

ACGIH TWA 0.01 ppm[3][4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory when handling

Heptafluoroisopropyl iodide.
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PPE Category Specification

Eye Protection

Chemical splash goggles are required at all

times.[1] A face shield should be used when

there is a significant risk of splashing.[6]

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene) must be worn. Always inspect gloves

for integrity before use.[1]

Body Protection

A lab coat or chemical-resistant apron is

necessary. For larger quantities or procedures

with a higher risk of exposure, a complete

chemical-resistant suit is recommended.[2]

Respiratory Protection

Work must be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood.[1] If engineering controls are insufficient,

a NIOSH-approved respirator with appropriate

cartridges for organic vapors should be used.[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available.

Verify that a safety shower and eyewash station are accessible and have been recently

tested.[1]

Assemble all necessary equipment and reagents before introducing Heptafluoroisopropyl
iodide to the work area.

The work area should be free of clutter and incompatible materials, particularly strong

oxidizing agents.[1]

2. Handling and Dispensing:

Don the appropriate personal protective equipment as outlined in the table above.
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Ground all equipment to prevent static discharge.

Carefully open the container, avoiding inhalation of any vapors.

Use a properly functioning pipette or syringe to transfer the liquid. Avoid pouring directly from

the bottle when possible.

Keep the container tightly sealed when not in use.[1]

Given its light sensitivity, store the compound in a dark room or in an amber bottle.[1][2]

Recommended storage temperature is 2-8°C.[2][3]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean all contaminated surfaces with an appropriate solvent and decontaminating solution.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Disposal Plan: Waste Management Protocol
1. Waste Segregation and Collection:

All waste materials contaminated with Heptafluoroisopropyl iodide, including disposable

gloves, pipette tips, and absorbent materials, must be collected in a designated, labeled

hazardous waste container.

The container must be made of a material compatible with the chemical and have a secure,

tight-fitting lid.

The waste container should be clearly labeled as "Hazardous Waste: Heptafluoroisopropyl
Iodide" and include the appropriate hazard symbols.

2. Rinsate Management:

When rinsing glassware that has contained Heptafluoroisopropyl iodide, the first one to

three rinses should be collected as hazardous waste.[7] Subsequent rinses can typically be
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disposed of down the drain, but consult local regulations.

3. Final Disposal:

Heptafluoroisopropyl iodide waste is classified as hazardous.[2]

Disposal must be conducted through a licensed and certified hazardous waste disposal

company.[2] Do not attempt to dispose of this chemical through standard laboratory drains or

as regular solid waste.

Emergency Procedures
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Emergency Situation First Aid and Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes

immediately. Wash affected area with plenty of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not

breathing, begin artificial respiration. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cups of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material such as

vermiculite or sand. Collect the absorbed

material into a sealed, labeled container for

hazardous waste disposal. Ventilate the area

thoroughly.[1][2]

Experimental Protocol: Metal-Free
Isoperfluoropropylation of Electron-Rich
Heterocycles
This protocol is a general guideline for a common application of Heptafluoroisopropyl iodide
and should be adapted as necessary for specific substrates and laboratory conditions.
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Materials:

Electron-rich heterocycle (e.g., indole)

Heptafluoroisopropyl iodide (PFPI reagent)

Acetonitrile (MeCN), anhydrous

Nitrogen or Argon gas supply

Standard laboratory glassware (round-bottom flask, stir bar, septa, needles)

Magnetic stir plate

Procedure:

In a nitrogen-filled glovebox or under a continuous stream of inert gas, add the electron-rich

heterocycle (1.0 equivalent) and a magnetic stir bar to an oven-dried round-bottom flask.

Add the Heptafluoroisopropyl iodide reagent (2.0 equivalents).

Add anhydrous acetonitrile to the flask via syringe to achieve the desired concentration.

Seal the flask with a septum and place it on a magnetic stir plate.

Stir the reaction mixture at room temperature for the time determined by preliminary

experiments or literature precedent (e.g., 2 hours).

Upon completion, quench the reaction by adding a 5% aqueous solution of sodium

bicarbonate.

Extract the product with a suitable organic solvent (e.g., dichloromethane) three times.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel.
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Workflow for Safe Handling of Heptafluoroisopropyl
Iodide

Workflow for Safe Handling of Heptafluoroisopropyl Iodide
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Caption: Logical flow of operations for safely handling Heptafluoroisopropyl iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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